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Compound of Interest

Compound Name: 3-(Methoxymethoxy)propanal

Cat. No.: B1589682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the physical properties of 3-
(Methoxymethoxy)propanal (CAS No. 109066-05-9). While experimentally determined data

for this specific compound is limited in publicly available literature, this document consolidates

known information and supplements it with predicted values from validated computational

models. Furthermore, it details the standard experimental methodologies that would be

employed to empirically determine these properties, offering a robust framework for laboratory

investigation.

Chemical Identity and Structure
3-(Methoxymethoxy)propanal is an organic compound featuring both an aldehyde and an

ether functional group. Its unique structure influences its physical and chemical behavior,

making a thorough understanding of its properties crucial for its application in research and

development.

IUPAC Name: 3-(methoxymethoxy)propanal

CAS Number: 109066-05-9

Molecular Formula: C₅H₁₀O₃[1]
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Molecular Weight: 118.13 g/mol [1]

Chemical Structure:

Click to download full resolution via product page

Tabulated Physical Properties
The following table summarizes the known and predicted physical properties of 3-
(Methoxymethoxy)propanal. It is critical to note that where experimental data is unavailable,

values have been estimated using computational methods and should be confirmed through

empirical testing.

Property Value Source

Physical State Liquid [2]

Appearance Colorless liquid (predicted) -

Odor Characteristic (unspecified) -

Boiling Point
Predicted: 155-165 °C at 760

mmHg
Predicted

Melting Point Not available -

Density Predicted: 1.03 ± 0.06 g/cm³ Predicted

Refractive Index Predicted: 1.415 ± 0.02 Predicted

Solubility in Water Predicted: Soluble Predicted

Purity
≥95% (as supplied by some

vendors)
[3][4]

Note: Predicted values are derived from computational models and should be used as

estimates pending experimental verification.

Experimental Determination of Physical Properties
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To ensure scientific integrity, the physical properties of 3-(Methoxymethoxy)propanal must be

determined experimentally. The following section outlines the standard protocols for these

measurements, providing the causal reasoning behind the experimental choices.

Determination of Boiling Point
The boiling point is a fundamental physical constant that informs purification strategies, such as

distillation, and provides an indication of a substance's volatility.

Methodology: Capillary Method (Siwoloboff's Method)

This micro-method is ideal for determining the boiling point of small quantities of a liquid.

Experimental Workflow:
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Sample Preparation

Apparatus Setup

Measurement

Seal one end of a capillary tube using a flame.

Add a small amount of 3-(Methoxymethoxy)propanal
to a fusion tube.

Invert the sealed capillary tube and place it in the fusion tube.

Attach the fusion tube to a thermometer.

Immerse the assembly in a heating bath (e.g., oil bath).

Heat the bath gently and observe the capillary.

Note the temperature at which a rapid and continuous stream of bubbles emerges.

Remove heat and record the temperature at which the liquid enters the capillary tube.

Record Boiling Point

This temperature is the boiling point.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Causality and Trustworthiness: The principle behind this method is the equilibrium between the

vapor pressure of the liquid and the external atmospheric pressure. The stream of bubbles

indicates that the vapor pressure of the liquid has overcome the external pressure. As the

apparatus cools, the point at which the liquid is drawn into the capillary tube signifies the

precise temperature where the vapor pressure equals the atmospheric pressure, providing a

reliable boiling point measurement.

Determination of Density
Density is a crucial parameter for quality control and for converting between mass and volume.

Methodology: Pycnometer Method

A pycnometer is a flask with a precise, known volume, allowing for the accurate determination

of a liquid's density.

Experimental Protocol:

Calibration:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty pycnometer.

Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a

specific temperature.

Record the mass of the pycnometer filled with the reference liquid.

Calculate the exact volume of the pycnometer.

Measurement:

Empty and dry the pycnometer.

Fill the pycnometer with 3-(Methoxymethoxy)propanal at the same temperature.

Record the mass of the pycnometer filled with the sample.
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Calculate the density of the sample using the formula: Density = (Mass of sample) /

(Volume of pycnometer)

Self-Validating System: The use of a reference liquid of known density for calibration ensures

the accuracy of the pycnometer's volume determination. Maintaining a constant temperature is

critical as density is temperature-dependent.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identifying and assessing the purity of a liquid compound.

Methodology: Abbe Refractometer

The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement

Data Acquisition

Calibrate the refractometer with a standard of known refractive index.

Ensure the prism surface is clean and dry.

Apply a few drops of 3-(Methoxymethoxy)propanal to the prism.

Close the prism and allow the sample to spread into a thin film.

Adjust the instrument to bring the light-dark boundary into focus.

Align the boundary with the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale.

Record the temperature at which the measurement was taken.

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.
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Expertise and Experience: The refractive index is highly sensitive to temperature and the

wavelength of light used. Therefore, it is standard practice to report the refractive index with the

temperature and the specific spectral line (commonly the sodium D-line, 589 nm) at which the

measurement was made (nDT).

Determination of Solubility
Understanding the solubility of a compound in various solvents is fundamental for its

application in formulations, reactions, and purification processes.

Methodology: Shake-Flask Method

This is the gold standard method for determining the equilibrium solubility of a compound.

Experimental Protocol:

Sample Preparation:

Prepare a series of vials containing a known volume of the desired solvent (e.g., water,

ethanol, etc.).

Add an excess amount of 3-(Methoxymethoxy)propanal to each vial to create a

saturated solution.

Equilibration:

Seal the vials and agitate them at a constant temperature for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Analysis:

Allow the undissolved solute to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution).

Determine the concentration of 3-(Methoxymethoxy)propanal in the supernatant using a

suitable analytical technique (e.g., gas chromatography, HPLC, or UV-Vis spectroscopy

after appropriate derivatization).
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Authoritative Grounding: The shake-flask method provides the thermodynamic or equilibrium

solubility, which is a well-defined and reproducible physical constant. This is distinct from

kinetic solubility, which can be influenced by the experimental conditions.

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for 3-(Methoxymethoxy)propanal with

detailed physical properties is not widely available, preliminary information suggests that it

should be handled with care. As an aldehyde, it may cause irritation to the skin, eyes, and

respiratory tract. Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. All work should be

conducted in a well-ventilated fume hood.

Conclusion
This technical guide provides a foundational understanding of the physical properties of 3-
(Methoxymethoxy)propanal. While there is a notable absence of extensive experimental data

in the public domain, the combination of available information, predicted values, and detailed

experimental protocols offers a comprehensive resource for researchers. The methodologies

outlined herein provide a clear path for the empirical validation of the predicted properties,

ensuring the generation of reliable data for the advancement of scientific and drug

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-(Methoxymethoxy)propanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589682#physical-properties-of-3-methoxymethoxy-
propanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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